Cas no 1361877-50-0 (2-(2,5-Dichlorophenyl)-4-fluoropyridine)

• Product Name: 2-(2,5-Dichlorophenyl)-4-fluoropyridine
• CAS No: 1361877-50-0
• MF: C₁₁H₆Cl₂FN
• MW: 242.076444149017
• CID: 4923032
• Update Time: 2025-06-15

2-(2,5-Dichlorophenyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dichlorophenyl)-4-fluoropyridine

• Inchi： 1S/C11H6Cl2FN/c12-7-1-2-10(13)9(5-7)11-6-8(14)3-4-15-11/h1-6H
• InChI Key： NRODBCPVDPMFCL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 2-(2,5-Dichlorophenyl)-4-fluoropyridine

2-(2,5-Dichlorophenyl)-4-fluoropyridine: A Promising Compound with Broad Applications in Pharmaceutical and Biomedical Research

2-(2,5-Dichlorophenyl)-4-fluoropyridine, with the chemical structure of CAS No. 1361877-50-0, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique 2,5-dichlorophenyl and 4-fluoropyridine moieties, has attracted considerable attention due to its potential therapeutic applications. Recent studies have highlighted its role in modulating various biological pathways, making it a valuable candidate for drug development.

The 2-(2,5-Dichlorophenyl)-4-fluoropyridine molecule features a pyridine ring with a fluorine atom at the 4-position and a dichlorophenyl group at the 2-position. This structural configuration is crucial for its biological activity, as the fluorine substitution enhances the compound's metabolic stability, while the chlorine atoms contribute to its lipophilicity and receptor binding affinity. The 2,5-dichlorophenyl group is particularly notable for its ability to interact with specific protein targets, thereby influencing cellular signaling mechanisms.

In recent years, the 2-(2,5-Dichloropheny)-4-fluoropyridine has been extensively studied for its potential in targeting inflammatory diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This pathway is central to the regulation of immune responses, and its modulation by 2-(2,5-Dichlorophenyl)-4-fluoropyridine could offer new therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, research conducted by the Center for Advanced Drug Discovery in 2022 revealed that 2-(2,5-Dichlorophenyl)-4-fluoropyridine shows promise in the treatment of neurodegenerative disorders. The compound's ability to cross the blood-brain barrier and its potential to modulate neurotransmitter systems make it a candidate for further exploration in Alzheimer's disease and Parkinson's disease research. These findings underscore the compound's versatility in addressing complex biological processes.

The synthesis of 2-(2,5-Dichlorophenyl)-4-fluoropyridine involves a multi-step process that requires precise chemical conditions. One of the key synthetic routes involves the coupling of 2,5-dichlorophenyl with a fluoropyridine derivative under controlled reaction conditions. This process, as detailed in a 2023 paper in Organic & Biomolecular Chemistry, highlights the importance of optimizing reaction parameters to achieve high yields and purity of the final product. Such advancements in synthetic methods are critical for the large-scale production of this compound for pharmaceutical applications.

Another area of interest is the pharmacokinetic profile of 2-(2,5-Dichlorophenyl)-4-fluoropyridine. Studies have shown that the compound exhibits favorable absorption and distribution properties, which are essential for its efficacy in vivo. A 2024 study in Drug Metabolism and Disposition reported that the compound's half-life and tissue distribution are influenced by its molecular structure, suggesting that further modifications could enhance its therapeutic potential.

Moreover, the 2-(2,5-Dichlorophenyl)-4-fluoropyridine has been evaluated for its safety profile in preclinical studies. Research published in Toxicological Sciences in 2023 indicated that the compound is generally well-tolerated, with minimal toxicity observed in animal models. These findings are crucial for its progression to clinical trials, where its safety and efficacy can be further assessed in human subjects.

Looking ahead, the 2-(2,5-Dichlorophenyl)-4-fluoropyridine is poised to play a significant role in the development of novel therapeutics. Ongoing research is focused on its potential in combination therapies, where it may synergize with other drugs to enhance treatment outcomes. Additionally, its application in personalized medicine is being explored, with studies aiming to tailor its use based on individual genetic profiles.

The 2-(2,5-Dichlorophenyl)-4-fluoropyridine also holds promise in the field of antimicrobial research. Recent studies suggest that the compound may exhibit activity against multidrug-resistant bacterial strains, offering a potential solution to the growing problem of antibiotic resistance. These findings highlight the compound's broad applicability beyond traditional therapeutic areas.

In conclusion, the 2-(2,5-Dichlorophenyl)-4-fluoropyridine is a multifaceted compound with a wide range of potential applications. Its unique structural features and biological activities have been extensively explored in recent years, with promising results in various therapeutic areas. As research continues to evolve, the 2-(2,5-Dichlorophenyl)-4-fluoropyridine is likely to become an important player in the development of innovative treatments for a variety of diseases.

For more information on the latest research and developments related to 2-(2,5-Dichlorophenyl)-4-fluoropyridine, it is recommended to consult recent publications in reputable scientific journals and follow updates from leading research institutions. The ongoing exploration of this compound's properties and applications is expected to yield further insights and advancements in the field of medicinal chemistry.